99-19-4

Sambunigrin

In Stock

• CAS RN:
• 99-19-4

• Formula:
• C14H17NO6

• InChI:
• InChI=1S/C14H17NO6/c15-6-9(8-4-2-1-3-5-8)20-14-13(19)12(18)11(17)10(7-16)21-14/h1-5,9-14,16-19H,7H2/t9-,10-,11-,12+,13-,14-/m1/s1

• InChIKey:
• ZKSZEJFBGODIJW-YOVYLDAJSA-N

• Sambunigrin, also known as L-prunasin or (2S)-sambunigrin, belongs to the class of organic compounds known as cyanogenic glycosides. These are glycosides in which the aglycone moiety contains a cyanide group. Sambunigrin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, sambunigrin is primarily located in the cytoplasm. Sambunigrin can be converted into (S)-4-hydroxymandelonitrile beta-D-glucoside. Outside of the human body, sambunigrin can be found in black elderberry, fruits, and passion fruit. This makes sambunigrin a potential biomarker for the consumption of these food products. Sambunigrin is a potentially toxic compound.
  (S)-prunasin is a prunasin.

2-[(2-Iodobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylic acid

Usually In Stock

• CAS RN:
• 5899-19-4

• Formula:
• C14H12INO3S

• InChI:
• InChI=1S/C14H12INO3S/c1-7-8(2)20-13(11(7)14(18)19)16-12(17)9-5-3-4-6-10(9)15/h3-6H,1-2H3,(H,16,17)(H,18,19)

• InChIKey:
• JFORUARGWYXYGT-UHFFFAOYSA-N

• 2-[(2-Iodobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C14H12INO3S and its molecular weight is 401.22 g/mol. The purity is usually 95%.

spiro[4.4]nonane-2-carboxylic acid

In Stock

• CAS RN:
• 50599-19-4

• Formula:
• C10H16O2

• Spiro[4.4]nonane-2-carboxylic acid is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.2. The purity is usually 95%.

3-(Oxiran-2-ylmethyl)-1,3-oxazolidin-2-one

In Stock

• CAS RN:
• 21899-19-4

• Formula:
• C6H9NO3

• InChI:
• InChI=1S/C6H9NO3/c8-6-7(1-2-9-6)3-5-4-10-5/h5H,1-4H2

• InChIKey:
• AZTKGGHLZQXCTA-UHFFFAOYSA-N

• 3-(Oxiran-2-ylmethyl)-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C6H9NO3 and its molecular weight is 143.142. The purity is usually 95%.

2-(3,5-dimethoxyphenyl)-7-(2-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539799-19-4

• Formula:
• C27H26N6O4

• InChI:
• InChI=1S/C27H26N6O4/c1-16-23(26(34)30-18-8-7-11-28-15-18)24(21-9-5-6-10-22(21)37-4)33-27(29-16)31-25(32-33)17-12-19(35-2)14-20(13-17)36-3/h5-15,24H,1-4H3,(H,30,34)(H,29,31,32)

• InChIKey:
• SZUBSNLQRJZUGX-UHFFFAOYSA-N

• 2-(3,5-dimethoxyphenyl)-7-(2-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C27H26N6O4 and its molecular weight is 498.543. The purity is usually 95%.

3-[(3,4,5-trimethoxyphenyl)methylamino]propane-1-sulfonic Acid

• CAS RN:
• 720699-19-4

• Formula:
• C13H21NO6S

• InChI:
• InChI=1S/C13H21NO6S/c1-18-11-7-10(8-12(19-2)13(11)20-3)9-14-5-4-6-21(15,16)17/h7-8,14H,4-6,9H2,1-3H3,(H,15,16,17)

• InChIKey:
• XRVODYMKWSKHAI-UHFFFAOYSA-N

• 3-[(3,4,5-trimethoxyphenyl)methylamino]propane-1-sulfonic Acid is a useful research compound. Its molecular formula is C13H21NO6S and its molecular weight is 319.38 g/mol. The purity is usually 95%.

6-Fluoro-1-[(3-fluorophenyl)methyl]-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one

In Stock

• CAS RN:
• 872199-19-4

• Formula:
• C23H17F2NO4S

• InChI:
• InChI=1S/C23H17F2NO4S/c1-30-18-6-8-19(9-7-18)31(28,29)22-14-26(13-15-3-2-4-16(24)11-15)21-10-5-17(25)12-20(21)23(22)27/h2-12,14H,13H2,1H3

• InChIKey:
• VLWNPAPZLABYLB-UHFFFAOYSA-N

• 6-Fluoro-1-[(3-fluorophenyl)methyl]-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one is a useful research compound. Its molecular formula is C23H17F2NO4S and its molecular weight is 441.45. The purity is usually 95%.

N-(5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)-2-phenylbutanamide

In Stock

• CAS RN:
• 932999-19-4

• Formula:
• C14H16N4OS

• InChI:
• InChI=1S/C14H16N4OS/c1-2-11(10-6-4-3-5-7-10)12(19)15-13-16-17-14-18(13)8-9-20-14/h3-7,11H,2,8-9H2,1H3,(H,15,16,19)

• InChIKey:
• NVAAZSIUNLWCAM-UHFFFAOYSA-N

• N-(5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)-2-phenylbutanamide is a useful research compound. Its molecular formula is C14H16N4OS and its molecular weight is 288.37. The purity is usually 95%.

(2E)-3-[4-(Allyloxy)-2-chloro-5-methoxyphenyl]acrylic acid

Usually In Stock

• CAS RN:
• 937599-19-4

• Formula:
• C13H13ClO4

• InChI:
• InChI=1S/C13H13ClO4/c1-3-6-18-12-8-10(14)9(4-5-13(15)16)7-11(12)17-2/h3-5,7-8H,1,6H2,2H3,(H,15,16)/b5-4+

• InChIKey:
• AQVHFBSFRSLPEU-SNAWJCMRSA-N

• (2E)-3-[4-(Allyloxy)-2-chloro-5-methoxyphenyl]acrylic acid is a useful research compound. Its molecular formula is C13H13ClO4 and its molecular weight is 268.69. The purity is usually 95%.

N1-(isoxazol-3-yl)-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 953199-19-4

• Formula:
• C14H22N4O4

• InChI:
• InChI=1S/C14H22N4O4/c1-21-9-7-18-5-2-11(3-6-18)10-15-13(19)14(20)16-12-4-8-22-17-12/h4,8,11H,2-3,5-7,9-10H2,1H3,(H,15,19)(H,16,17,20)

• InChIKey:
• GXOXSNNYDYXSTA-UHFFFAOYSA-N

• N1-(isoxazol-3-yl)-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C14H22N4O4 and its molecular weight is 310.354. The purity is usually 95%.

7-(Trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 725699-19-4

• Formula:
• C7H8F3N3

• InChI:
• InChI=1S/C7H8F3N3/c8-7(9,10)5-1-3-11-6-2-4-12-13(5)6/h2,4-5,11H,1,3H2

• InChIKey:
• YIPHHUWPOZZPOU-UHFFFAOYSA-N

• 7-(Trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C7H8F3N3 and its molecular weight is 191.15 g/mol. The purity is usually 95%.

5-Bromo-N-methylpyridine-3-sulfonamide

In Stock

• CAS RN:
• 173999-19-4

• Formula:
• C6H7BrN2O2S

• InChI:
• InChI=1S/C6H7BrN2O2S/c1-8-12(10,11)6-2-5(7)3-9-4-6/h2-4,8H,1H3

• InChIKey:
• SNFZSCOGEYEYJG-UHFFFAOYSA-N

• 5-Bromo-N-methylpyridine-3-sulfonamide is a useful research compound. Its molecular formula is C6H7BrN2O2S and its molecular weight is 251.098. The purity is usually 95%.

Hydroxy{[(4-methylphenyl)acetyl]amino}acetic acid

• CAS RN:
• 110599-19-4

• Formula:
• C11H13NO4

• InChI:
• InChI=1S/C11H13NO4/c1-7-2-4-8(5-3-7)6-9(13)12-10(14)11(15)16/h2-5,10,14H,6H2,1H3,(H,12,13)(H,15,16)

• InChIKey:
• WGDDJHCUSJPJSS-UHFFFAOYSA-N

• Hydroxy{[(4-methylphenyl)acetyl]amino}acetic acid, also known as Hydroxy{[(4-methylphenyl)acetyl]amino}acetic acid, is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.

3-Chloro-7-fluorobenzo[d]isoxazole

Usually In Stock

• CAS RN:
• 1352899-19-4

• Formula:
• C7H3ClFNO

• InChI:
• InChI=1S/C7H3ClFNO/c8-7-4-2-1-3-5(9)6(4)11-10-7/h1-3H

• InChIKey:
• SFPXHGXIKAOVTL-UHFFFAOYSA-N

• 3-Chloro-7-fluorobenzo[d]isoxazole is a useful research compound. Its molecular formula is C7H3ClFNO and its molecular weight is 171.55 g/mol. The purity is usually 95%.

2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid

In Stock

• CAS RN:
• 1218699-19-4

• Formula:
• C9H9F2NO2

• InChI:
• InChI=1S/C9H9F2NO2/c1-12-8(9(13)14)6-3-2-5(10)4-7(6)11/h2-4,8,12H,1H3,(H,13,14)

• InChIKey:
• ITTLCXKIZYAWOY-UHFFFAOYSA-N

• 2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid is a useful research compound. Its molecular formula is C9H9F2NO2 and its molecular weight is 201.17 g/mol. The purity is usually 95%.